Cas no 59904-30-2 (2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione)

• Product Name: 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione
• CAS No: 59904-30-2
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• MDL: MFCD00245660
• CID: 4715516
• Update Time: 2025-05-18

2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(((2-MORPHOLIN-4-YLETHYL)AMINO)METHYLENE)INDANE-1,3-DIONE
• MLS000109234
• ChemDiv3_001924
• HMS1478H10
• HMS2574G11
• STK207509
• IDI1_020890
• SMR000105179
• ST50763031
• 2-[(2-morpholin-4-ylethylamino)methylidene]indene-1,3-dione
• 2-{[(2-morpholin-4-ylethyl)amino]methylene}-1H-indene-1,3(2H)-dione
• 2-({[2-(morpholin-4-yl)ethyl]amino}methylidene)-1H-indene-1,3(2H)-dio
• 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione

• MDL： MFCD00245660
• Inchi： 1S/C16H18N2O3/c19-15-12-3-1-2-4-13(12)16(20)14(15)11-17-5-6-18-7-9-21-10-8-18/h1-4,11,19H,5-10H2/b17-11+
• InChI Key： PHJKZVXWGTUNPK-GZTJUZNOSA-N
• SMILES： O1CCN(CC/N=C/C2C(C3C=CC=CC=3C=2O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 452
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione

Recent Advances in the Study of 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione (CAS: 59904-30-2)

The compound 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione (CAS: 59904-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The morpholine and indane-1,3-dione moieties in its structure are believed to contribute to its high affinity for target proteins, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione exhibits selective inhibition against protein kinase C (PKC) isoforms, which are critical regulators of cell signaling pathways. The study reported an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of novel PKC-targeted therapies.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have explored the compound's anti-inflammatory effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings underscore its potential utility in treating chronic inflammatory diseases.

The synthesis of 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 paper in Organic Process Research & Development described a novel one-pot synthesis method that improves yield and reduces byproduct formation, facilitating its production for preclinical studies.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-(((2-Morpholin-4-ylethyl)amino)methylene)indane-1,3-dione represents a compelling area of research in chemical biology and drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile scaffold for the development of novel therapeutics. Continued investigation into its mechanism of action and optimization of its chemical properties will be crucial for translating these findings into clinical applications.